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Compound of Interest

Compound Name: 1-Acetyl-4-methylpiperidine

CAS No.: 4593-17-3

Cat. No.: B11031575

Get Quote

CAS: 4593-17-3 | Formula: C₈H₁₅NO | MW: 141.21 g/mol [1]

Executive Summary
1-Acetyl-4-methylpiperidine (also known as N-acetyl-4-pipecoline or 1-(4-methylpiperidin-1-

yl)ethanone) is a specialized heterocyclic building block used primarily in medicinal chemistry

and agrochemical research.[1] Unlike commodity solvents, this compound serves as a critical

structural scaffold for defining Structure-Activity Relationships (SAR) in two high-value

domains:

Glycogen Synthase 1 (GYS1) Inhibition: It functions as a core moiety in the development of

therapies for glycogen storage diseases (e.g., Pompe disease) and specific cancers.

Next-Generation Insect Repellents: It acts as a reference analog in the optimization of N-

acylpiperidine repellents, helping researchers delineate the pharmacophore required to

replace DEET and Picaridin.[1]
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This compound is an N-acetylated derivative of 4-methylpiperidine.[1] Its structure offers a

lipophilic, non-aromatic ring system that is metabolically stable relative to open-chain amides,

making it an ideal "spacer" or "linker" in drug design.[1]

Structural Specifications
Property Value Note

CAS Number 4593-17-3

Often confused with 4693-92-9

(Dicyclohexylamine HCl); verify

rigorously.[1]

IUPAC Name
1-(4-methylpiperidin-1-

yl)ethanone

Molecular Weight 141.21 g/mol

Boiling Point ~238°C (Predicted)

High boiling point makes it

suitable for high-temp

reactions.[1]

Density ~0.96 g/cm³

LogP ~1.2

Moderate lipophilicity; crosses

biological membranes

effectively.[1]

Solubility
Soluble in DCM, Methanol,

DMSO
Limited water solubility.[1]

Part 2: Synthesis & Manufacturing Protocol
Objective: High-yield synthesis of 1-Acetyl-4-methylpiperidine from 4-methylpiperidine. Scale:

Laboratory (10–50g).

Reaction Mechanism
The synthesis involves the nucleophilic attack of the secondary amine (4-methylpiperidine) on

an acylating agent (Acetic Anhydride or Acetyl Chloride), followed by the elimination of the

leaving group.[1]
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Caption: Nucleophilic acyl substitution pathway for the synthesis of 1-Acetyl-4-
methylpiperidine.

Validated Protocol (Acetic Anhydride Method)
This method is preferred over acetyl chloride for its milder conditions and easier handling.[1]

Setup: Equip a 250 mL 3-neck round-bottom flask with a magnetic stir bar, addition funnel,

and thermometer.

Charge: Add 4-methylpiperidine (10.0 g, 101 mmol) and Dichloromethane (DCM, 100 mL).

Cool to 0°C using an ice bath.[1]

Base Addition: Add Triethylamine (TEA, 15.3 g, 151 mmol). Note: TEA acts as a scavenger

for the generated acid.

Acylation: Dropwise add Acetic Anhydride (11.3 g, 111 mmol) over 30 minutes. Maintain

internal temperature < 10°C.

Reaction: Remove ice bath and stir at Room Temperature (RT) for 4 hours. Monitor by TLC

(System: 5% MeOH in DCM).

Workup:

Wash reaction mixture with 1N HCl (2 x 50 mL) to remove unreacted amine/TEA.[1]

Wash with Sat. NaHCO₃ (2 x 50 mL) to neutralize acetic acid.

Wash with Brine (50 mL).[1]
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Isolation: Dry organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced

pressure.

Purification: If necessary, distill under vacuum (bulb-to-bulb) or purify via silica gel

chromatography (Hexane:EtOAc gradient).[1]

Part 3: Research Applications
Medicinal Chemistry: GYS1 Inhibitors
Context: Glycogen Synthase 1 (GYS1) is a therapeutic target for Pompe Disease (glycogen

storage disorder) and certain glycogen-dependent cancers (e.g., Ewing Sarcoma).[1]

Application: 1-Acetyl-4-methylpiperidine serves as a critical scaffold in the synthesis of

"substrate reduction" therapies.[1] The 4-methylpiperidine moiety mimics the glucose ring's

steric bulk without the metabolic instability of a sugar, while the acetyl group links to the

pharmacophore core.

Mechanism in Drug Design:

Steric Occlusion: The methyl group at the C4 position creates steric interference that

improves selectivity for GYS1 over the liver isoform (GYS2).

Linker Stability: The amide bond (N-acetyl) is resistant to plasma hydrolysis, extending the

half-life of the inhibitor.[1]

Agrochemicals: Insect Repellent SAR
Context: The "Gold Standard" repellents DEET and Picaridin rely on specific interactions with

odorant receptors (Orco) in mosquitoes.[1] Application: 1-Acetyl-4-methylpiperidine is used in

Structure-Activity Relationship (SAR) studies to map the repellent pharmacophore.[1]

Comparative Probe: Researchers compare its activity against Picaridin (which has a sec-

butyl ester and hydroxyethyl group) to determine the necessity of the ester functionality.[1]

Finding: While less potent than Picaridin, 1-Acetyl-4-methylpiperidine demonstrates that

the N-acyl piperidine core is the essential driver of repellency, guiding the design of cheaper,

more stable analogs.[1]
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Caption: Divergent application pathways in pharmaceutical and agrochemical research.

Part 4: Analytical Characterization
To validate the identity of synthesized 1-Acetyl-4-methylpiperidine, compare experimental

data against these standard spectral markers.

Nuclear Magnetic Resonance (NMR)[1]
¹H NMR (400 MHz, CDCl₃):

δ 4.55 (d, 1H): Equatorial proton α to Nitrogen (deshielded by amide).[1]

δ 3.78 (d, 1H): Axial proton α to Nitrogen.[1]

δ 3.05 (t, 1H): Proton α to Nitrogen.[1]

δ 2.52 (t, 1H): Proton α to Nitrogen.[1]

δ 2.08 (s, 3H):Acetyl methyl group (Characteristic singlet).[1]

δ 1.65 - 1.05 (m, 5H): Ring protons (β, γ positions).

δ 0.95 (d, 3H):C4-Methyl group (Doublet, J ≈ 6.5 Hz).[1]
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Mass Spectrometry (MS)[1]
Ionization: ESI+ (Electrospray Ionization).[1]

Molecular Ion [M+H]⁺: 142.2 Da.[1]

Fragmentation: Loss of acetyl group (M-43) is common in EI-MS.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Technical Guide: Research Applications of 1-Acetyl-4-
methylpiperidine]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b11031575/docs#technical-guide-research-
applications-of-1-acetyl-4-methylpiperidine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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